(6Ar)-5,6,6a,7-Tetrahydro-6-methyl-4H-dibenzo(de,g)chinolin-10,11-diol hydrochlorid
(6Ar)-5,6,6a,7-Tetrahydro-6-methyl-4H-dibenzo(de,g)chinolin-10,11-diol hydrochlorid
Apomorphine Hydrochloride is the hydrochloride salt form of apomorphine, a derivative of morphine and non-ergoline dopamine agonist with high selectivity for dopamine D2, D3, D4 and D5 receptors. Apomorphine hydrochloride acts by stimulating dopamine receptors in the nigrostriatal system, hypothalamus, limbic system, pituitary gland, and blood vessels. This enhances motor function, suppresses prolactin release, and causes vasodilation and behavioral effects. Apomorphine hydrochloride is used in the treatment of Parkinson's disease and erectile dysfunction. In addition, apomorphine hydrochloride acts on the chemoreceptor trigger zone and is used as a central emetic in the treatment of drug overdose.
Apomorphine hydrochloride is a hydrochloride and a hydrate. It contains an apomorphine.
A derivative of morphine that is a dopamine D2 agonist. It is a powerful emetic and has been used for that effect in acute poisoning. It has also been used in the diagnosis and treatment of parkinsonism, but its adverse effects limit its use.
Apomorphine hydrochloride is a hydrochloride and a hydrate. It contains an apomorphine.
A derivative of morphine that is a dopamine D2 agonist. It is a powerful emetic and has been used for that effect in acute poisoning. It has also been used in the diagnosis and treatment of parkinsonism, but its adverse effects limit its use.
Brand Name:
Vulcanchem
CAS No.:
314-19-2
VCID:
VC0004446
InChI:
InChI=1S/2C17H17NO2.2ClH.H2O/c2*1-18-8-7-10-3-2-4-12-15(10)13(18)9-11-5-6-14(19)17(20)16(11)12;;;/h2*2-6,13,19-20H,7-9H2,1H3;2*1H;1H2/t2*13-;;;/m11.../s1
SMILES:
[H+].[H+].CN1CCC2=C3C1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.CN1CCC2=C3C1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.O.[Cl-].[Cl-]
Molecular Formula:
C17H17NO2 • HCl
Molecular Weight:
625.6 g/mol
(6Ar)-5,6,6a,7-Tetrahydro-6-methyl-4H-dibenzo(de,g)chinolin-10,11-diol hydrochlorid
CAS No.: 314-19-2
Inhibitors
VCID: VC0004446
Molecular Formula: C17H17NO2 • HCl
Molecular Weight: 625.6 g/mol
CAS No. | 314-19-2 |
---|---|
Product Name | (6Ar)-5,6,6a,7-Tetrahydro-6-methyl-4H-dibenzo(de,g)chinolin-10,11-diol hydrochlorid |
Molecular Formula | C17H17NO2 • HCl |
Molecular Weight | 625.6 g/mol |
IUPAC Name | (6aR)-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol;hydron;dichloride;hydrate |
Standard InChI | InChI=1S/2C17H17NO2.2ClH.H2O/c2*1-18-8-7-10-3-2-4-12-15(10)13(18)9-11-5-6-14(19)17(20)16(11)12;;;/h2*2-6,13,19-20H,7-9H2,1H3;2*1H;1H2/t2*13-;;;/m11.../s1 |
Standard InChIKey | SKYZYDSNJIOXRL-BTQNPOSSSA-N |
Isomeric SMILES | [H+].[H+].CN1CCC2=C3[C@H]1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.CN1CCC2=C3[C@H]1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.O.[Cl-].[Cl-] |
SMILES | [H+].[H+].CN1CCC2=C3C1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.CN1CCC2=C3C1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.O.[Cl-].[Cl-] |
Canonical SMILES | [H+].[H+].CN1CCC2=C3C1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.CN1CCC2=C3C1CC4=C(C3=CC=C2)C(=C(C=C4)O)O.O.[Cl-].[Cl-] |
Appearance | Assay:≥95%A crystalline solid |
Description | Apomorphine Hydrochloride is the hydrochloride salt form of apomorphine, a derivative of morphine and non-ergoline dopamine agonist with high selectivity for dopamine D2, D3, D4 and D5 receptors. Apomorphine hydrochloride acts by stimulating dopamine receptors in the nigrostriatal system, hypothalamus, limbic system, pituitary gland, and blood vessels. This enhances motor function, suppresses prolactin release, and causes vasodilation and behavioral effects. Apomorphine hydrochloride is used in the treatment of Parkinson's disease and erectile dysfunction. In addition, apomorphine hydrochloride acts on the chemoreceptor trigger zone and is used as a central emetic in the treatment of drug overdose. Apomorphine hydrochloride is a hydrochloride and a hydrate. It contains an apomorphine. A derivative of morphine that is a dopamine D2 agonist. It is a powerful emetic and has been used for that effect in acute poisoning. It has also been used in the diagnosis and treatment of parkinsonism, but its adverse effects limit its use. |
Related CAS | 58-00-4 (Parent) |
Synonyms | Apokinon Apomorphin Teclapharm Apomorphin-Teclapharm Apomorphine Apomorphine Chloride Apomorphine Hydrochloride Apomorphine Hydrochloride Anhydrous Apomorphine Hydrochloride, Anhydrous Apomorphine Hydrochloride, Hemihydrate Britaject |
PubChem Compound | 25058166 |
Last Modified | Nov 11 2021 |
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